BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Thermal Properties
of PBT and PETG Copolyesters

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal properties of two common
thermoplastic polyesters: Polybutylene Terephthalate (PBT) and Polyethylene Terephthalate
Glycol-modified (PETG). Understanding the distinct thermal behaviors of these materials is
crucial for applications ranging from laboratory equipment and medical devices to packaging
for thermally sensitive pharmaceuticals. This document summarizes key quantitative data,
outlines experimental protocols for thermal analysis, and provides visualizations to illustrate
structure-property relationships and experimental workflows.

Comparative Thermal Property Data

The thermal properties of PBT and PETG differ significantly due to their distinct chemical
structures. PBT is a semi-crystalline polymer, while the addition of cyclohexanedimethanol
(CHDM) to the PET backbone in PETG disrupts crystallization, resulting in an amorphous
polymer. These structural differences have a profound impact on their thermal performance, as
summarized in the table below.
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Polyethylene
Polybutylene
Terephthalate
Thermal Property Terephthalate . Test Method
Glycol-modified
(PBT)
(PETG)
Melting Temperature Amorphous (no true ASTM D3418/1SO
223 - 230 °C[1][2] _ _
(Tm) melting point) 11357-3
Glass Transition ASTM D3418/1SO
40 - 52 °C[1][2][3] 80 - 85 °C[1][4]
Temperature (TQ) 11357-3
Heat Deflection ASTM D648/ ISO 75-
Temperature (HDT) 2

@ 0.455 MPa (66 psi) 150 - 160 °C[1][2][5] 70 - 73 °C[1][2][5]

@ 1.82 MPa (264 psi) 50 - 85 °C[5] 63 - 69 °C[1][2][5]

Coefficient of Linear
Thermal Expansion 80-100x 10-6 /K 68 x 10-6 /K[2]
(CTE)

ASTM E831/1S0O
11359-2

Thermal Conductivity 0.21 - 0.2851 W/m-K 0.21 - 0.29 W/im-K[2] ASTM D5930

Structure-Property Relationship

The differences in the thermal properties of PBT and PETG can be directly attributed to their
molecular structures. The longer, more flexible butyl unit in the PBT backbone allows for easier
chain packing and crystallization, leading to a distinct melting point and generally higher heat
deflection temperature under low loads. Conversely, the bulky glycol modification in PETG
hinders chain mobility and prevents crystallization, resulting in an amorphous structure with a
higher glass transition temperature but no sharp melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Thermal Properties of PBT
and PETG Copolyesters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3076837#thermal-properties-of-pbt-vs-petg-
copolyesters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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